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Compound of Interest

Compound Name: CCG-203971

CAS No.: 1443437-74-8

Cat. No.: B15612019

Get Quote

An In-depth Technical Guide to the Discovery and Development of CCG-203971

Introduction
CCG-203971 is a second-generation small-molecule inhibitor of the Rho/Myocardin-Related

Transcription Factor (MRTF)/Serum Response Factor (SRF) signaling pathway.[1] It was

developed as a potential therapeutic agent for fibrosis and metastasis.[2][3] This compound

emerged from a medicinal chemistry effort to optimize an earlier inhibitor, CCG-1423, by

improving tolerability and removing chemically labile functionalities.[3] CCG-203971 has

demonstrated significant efficacy in preclinical models of fibrotic diseases, including dermal,

pulmonary, and intestinal fibrosis, by targeting the transcriptional program that drives

myofibroblast activation.[2][4][5] Despite its promising anti-fibrotic activity, the compound's

modest potency and poor pharmacokinetic profile have necessitated the development of further

optimized analogs.[2][6] This guide provides a comprehensive overview of the discovery,

mechanism of action, biological activity, and experimental protocols associated with CCG-
203971.
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The development of CCG-203971 originated from its predecessor, CCG-1423, which was the

first small-molecule inhibitor identified for the Rho/MRTF/SRF pathway through a cell-based

luciferase reporter screen.[3][7] While effective, CCG-1423 contained a potentially reactive N-

alkoxybenzamide group. Subsequent structure-activity relationship (SAR) studies led to the

creation of nipecotic acid derivatives, including CCG-203971, which offered improved in vivo

tolerability.[3]

However, CCG-203971 itself presented challenges, notably poor metabolic stability, with a very

short half-life in mouse liver microsomes (1.6 minutes), and modest potency.[2][4] This

prompted further medicinal chemistry efforts to enhance its pharmacokinetic properties. These

optimizations focused on improving metabolic stability and solubility, leading to the identification

of advanced analogs like CCG-222740, CCG-232601, and CCG-257081, which showed

significantly increased plasma exposure in mice and, in some cases, superior potency.[2][6][8]

Mechanism of Action
The Rho/MRTF/SRF Signaling Pathway
The Rho/MRTF/SRF pathway is a critical regulator of gene transcription involved in cell

migration, proliferation, and the expression of cytoskeletal and fibrotic genes.[3] The pathway is

initiated by the activation of Rho family GTPases, which promotes the polymerization of

globular actin (G-actin) into filamentous actin (F-actin). In resting cells, MRTF is sequestered in

the cytoplasm by binding to G-actin. The depletion of the cytoplasmic G-actin pool releases

MRTF, allowing it to translocate to the nucleus. In the nucleus, MRTF acts as a transcriptional

co-activator by binding to Serum Response Factor (SRF), which is bound to Serum Response

Element (SRE) promoters on target genes. This MRTF/SRF complex then drives the

transcription of genes such as α-smooth muscle actin (α-SMA), connective tissue growth factor

(CTGF), and collagen, which are hallmarks of fibrosis.[2][4][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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